N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C20H22N4O4S2/c1-13-11-14(2)18-17(12-13)21-20(29-18)23-22-19(25)15-3-5-16(6-4-15)30(26,27)24-7-9-28-10-8-24/h3-6,11-12H,7-10H2,1-2H3,(H,21,23)(H,22,25)
• InChI Key: QLAMKZZVLFSYIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

The compound contains a benzothiazole group (5,7-dimethylbenzo[d]thiazol-2-yl), which is a type of heterocyclic compound. This group is often found in various pharmaceuticals and organic materials due to its interesting photophysical properties. The compound also contains a morpholinosulfonyl group and a hydrazide group, which are common in various organic compounds and can participate in a variety of chemical reactions.

Scientific Research Applications

Anticonvulsant Activity

Research has shown that derivatives of benzothiazole and morpholino groups, similar in structure to the compound of interest, exhibit significant anticonvulsant activities. For instance, a study by Noureldin et al. (2017) on quinazolinone derivatives, which share structural features with benzothiazoles and morpholinos, demonstrated superior anticonvulsant activities compared to reference drugs in tested models (Noureldin et al., 2017).

Antimicrobial Activity

Compounds incorporating benzothiazole and morpholine structures have been evaluated for their antimicrobial properties. Amir et al. (2012) synthesized a new class of pyrazolinones and pyrazoles with a benzothiazole moiety and found them to exhibit promising antimicrobial activity, suggesting the potential of similar compounds for antimicrobial applications (Amir et al., 2012).

Anticancer and Antitumor Properties

The structural motifs present in the chemical compound of interest have also been explored for their anticancer and antitumor properties. Studies have indicated that derivatives with benzothiazole and morpholine moieties can act as potent anticancer agents. For example, a study on the synthesis of benzimidazoles containing a morpholine skeleton revealed their potential as glucosidase inhibitors with antioxidant activity, indirectly supporting cancer treatment strategies (Özil et al., 2018).

Antitubercular Activity

Research into compounds with similar structural characteristics to "N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide" has shown potential antitubercular activities. Raparti et al. (2009) reported on the synthesis and antimycobacterial activity of 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides, highlighting the relevance of these structures in combating tuberculosis (Raparti et al., 2009).